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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for Methyl 2-bromo-3-methylbenzoate. It
is intended to serve as a critical resource for professionals in research, scientific, and drug
development fields, offering detailed information on its hazard profile, relevant experimental
protocols, and a logical framework for its classification.

GHS Hazard Classification Summary

Methyl 2-bromo-3-methylbenzoate has been classified under GHS based on natifications to
the European Chemicals Agency (ECHA) C&L Inventory. The aggregated information from
multiple notifiers has established the following hazard classifications.
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Precautionary Statements

A comprehensive set of precautionary statements (P-statements) has been associated with the
handling of Methyl 2-bromo-3-methylbenzoate to ensure safety.[1][2] These statements
provide guidance on prevention, response, storage, and disposal.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

e P302+P352: IF ON SKIN: Wash with plenty of water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

o P321: Specific treatment (see supplemental first aid instruction on this label).
o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P362: Take off contaminated clothing and wash before reuse.

Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P405: Store locked up.

Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.

Physicochemical and Toxicological Data

While specific quantitative toxicological data such as LD50 or LC50 values for Methyl 2-
bromo-3-methylbenzoate are not readily available in the public domain, the following physical
and chemical properties have been reported.
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Property Value

Molecular Formula CoH9Bro:

Molecular Weight 229.07 g/mol

CAS Number 131001-86-0

Appearance C.:olc')rless to light yellow to light orange clear
liquid

Boiling Point 267.4 £ 20.0 °C (Predicted)

Flash Point 115.5°C

Density 1.433 + 0.06 g/cm?3

Water Solubility Slightly soluble in water

Vapor Pressure 0.008 mmHg at 25°C

Experimental Protocols for GHS Classification

The GHS classification of Methyl 2-bromo-3-methylbenzoate is based on standardized
experimental protocols, likely following the Organization for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals. The following sections detail the
principles of the methodologies that would be employed to determine the observed hazards.

Skin Irritation (OECD Guideline 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method is a preferred alternative to animal testing for identifying skin irritants.

e Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the
biochemical and physiological properties of the upper layers of human skin.[3] The test
chemical is applied topically to the RhE tissue. Skin irritation is identified by its ability to
decrease cell viability below a defined threshold.[4]

o Methodology:

o Tissue Preparation: Reconstituted human epidermis models are pre-incubated.
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o Test Substance Application: The test substance is applied to the surface of the RhE tissue
for a defined period (e.g., 60 minutes).[4]

o Incubation and Rinsing: Following exposure, the tissue is thoroughly rinsed and incubated
for a post-exposure period (e.g., 42 hours) to allow for the development of cytotoxic
effects.[4]

o Viability Assessment: Cell viability is measured using a vital dye such as MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). The enzymatic conversion of MTT
to a colored formazan salt by viable cells is quantified spectrophotometrically.

o Classification Criteria: A substance is classified as a skin irritant (Category 2) if the mean
tissue viability is reduced to < 50% of the negative control.[3][4]

Eye Irritation (OECD Guideline 405: Acute Eye
Irritation/Corrosion)

This in vivo test is conducted when in vitro data is insufficient. It is performed sequentially to
minimize animal use.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal, typically an albino rabbit, with the untreated eye serving as a control.[1][5] The
degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at
specific intervals.[5]

e Methodology:
o Animal Selection: Healthy, young adult albino rabbits are used.
o Initial Test: A single animal is initially tested.

o Test Substance Application: A measured amount of the test substance is instilled into the
conjunctival sac of one eye.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[6] The
severity of ocular lesions (corneal opacity, iritis, conjunctival redness, and chemaosis) is
scored.
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o Confirmatory Test: If a corrosive or severe irritant effect is not observed, the response is
confirmed in up to two additional animals.[6]

o Classification Criteria: The classification as an eye irritant (Category 2) is based on the
severity and reversibility of the observed lesions within a 21-day observation period.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Tract Irritation)

The classification for STOT SE 3 is based on evidence of respiratory tract irritation.

e Principle: This classification is based on reliable evidence from human experience or specific
animal studies showing transient irritant effects on the respiratory tract.[7]

o Methodology:

o Human Evidence: This can include occupational exposure data or case reports where
individuals exhibit symptoms of respiratory irritation such as coughing, pain, choking, and
breathing difficulties.[7]

o Animal Studies (OECD Guideline 436: Acute Inhalation Toxicity): While primarily designed
for acute toxicity, this guideline can provide evidence of respiratory tract irritation.[8]

» Exposure: Animals are exposed to the substance via inhalation for a defined period.

» Observation: Clinical signs of respiratory irritation are observed during and after
exposure.

» Pathology: Microscopic examination of the respiratory tract can provide evidence of
irritation.[8]

» Classification Criteria: The substance is classified as STOT SE, Category 3, with the hazard
statement "May cause respiratory irritation” if there is sufficient evidence of transient
respiratory irritant effects.

GHS Classification Workflow
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The following diagram illustrates the logical workflow for the GHS hazard classification of a
chemical substance like Methyl 2-bromo-3-methylbenzoate, based on the available data and
established criteria.
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Caption: GHS classification workflow for Methyl 2-bromo-3-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 2. siesascs.edu.in [siesascs.edu.in]

e 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 4. x-cellr8.com [x-cellr8.com]

e 5. nucro-technics.com [nucro-technics.com]
e 6. oecd.org [oecd.org]

e 7.schc.org [schc.org]

e 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

« To cite this document: BenchChem. [GHS Hazard Classification of Methyl 2-bromo-3-
methylbenzoate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146986#ghs-hazard-classification-for-methyl-2-
bromo-3-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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